Cas no 19961-86-5 (Carbanilic acid,m-hydroxy-, pentyl ester, methylcarbamate (ester) (8CI))

Carbanilic acid,m-hydroxy-, pentyl ester, methylcarbamate (ester) (8CI) structure
19961-86-5 structure
Product Name:Carbanilic acid,m-hydroxy-, pentyl ester, methylcarbamate (ester) (8CI)
CAS No:19961-86-5
MF:C14H20N2O4
MW:280.319603919983
CID:222060
PubChem ID:312521
Update Time:2025-04-19

Carbanilic acid,m-hydroxy-, pentyl ester, methylcarbamate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

    • Carbanilic acid,m-hydroxy-, pentyl ester, methylcarbamate (ester) (8CI)
    • NSC222622
    • 19961-86-5
    • NSC-222622
    • DTXSID40310170
    • [3-(pentoxycarbonylamino)phenyl] N-methylcarbamate
    • Inchi: 1S/C14H20N2O4/c1-3-4-5-9-19-14(18)16-11-7-6-8-12(10-11)20-13(17)15-2/h6-8,10H,3-5,9H2,1-2H3,(H,15,17)(H,16,18)
    • InChI Key: TWSWJCFPNPPJAC-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=C(C=1)OC(NC)=O)=O)CCCCC

Computed Properties

  • Exact Mass: 280.1424
  • Monoisotopic Mass: 280.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • PSA: 76.66
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